6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride
Overview
Description
Scientific Research Applications
Coordination Chemistry and Complex Compounds Research has shown the significance of pyridine-based compounds in coordination chemistry. Compounds containing pyridine rings, such as 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), have been extensively reviewed for their preparation procedures, properties, and applications in forming complex compounds. These complexes exhibit remarkable spectroscopic properties, structures, magnetic properties, and biological and electrochemical activities, suggesting potential areas of interest for further investigation, particularly in unknown analogs similar to 6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride (Boča, Jameson, & Linert, 2011).
Synthesis of CNS Drugs The search for new CNS drugs has identified heterocycles with heteroatoms such as nitrogen, sulfur, and oxygen as critical. These compounds, including pyridine derivatives, are considered potential lead molecules for synthesizing compounds with CNS activity. This positions 6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride as a candidate for the synthesis of novel CNS drugs due to its structural features (Saganuwan, 2017).
Chemical Reactivity and Biological Activity The reactivity and biological activity of pyridine derivatives are significant in medicinal chemistry. These compounds, including 6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride, exhibit a wide range of biological activities such as antifungal, antibacterial, antioxidant, and anti-inflammatory properties. Their structural diversity allows for applications in chemosensing, highlighting their potential in detecting various species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride involves the reaction of 3-pyridinecarboxylic acid with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and acidification with hydrochloric acid.", "Starting Materials": [ "3-pyridinecarboxylic acid", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Mix 3-pyridinecarboxylic acid, formaldehyde, and ammonium chloride in a solvent such as ethanol.", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Cool the mixture and add sodium borohydride.", "Step 4: Stir the mixture for several hours.", "Step 5: Acidify the mixture with hydrochloric acid.", "Step 6: Filter the resulting solid and wash with water.", "Step 7: Dry the solid to obtain 6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride." ] } | |
CAS RN |
1988083-25-5 |
Product Name |
6-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride |
Molecular Formula |
C7H10Cl2N2O2 |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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